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Compound of Interest

Compound Name: Z-DEVD-R110

Cat. No.: B6303092 Get Quote

For researchers and laboratory professionals utilizing Z-DEVD-R110, a fluorogenic substrate

for caspase-3 and -7 activity, ensuring its proper disposal is a critical component of laboratory

safety and environmental responsibility.[1][2][3] This guide provides essential information and a

step-by-step workflow for the safe handling and disposal of this rhodamine 110 derivative.[2][4]

Core Safety and Hazard Profile
Z-DEVD-R110, as a rhodamine-containing compound, requires careful handling due to the

inherent toxicological profile of rhodamines. These compounds are recognized as hazardous,

with potential for serious eye and skin irritation upon direct contact. Ingestion or inhalation may

lead to adverse health effects. Furthermore, rhodamines are classified as a biohazard and are

particularly toxic to aquatic ecosystems, necessitating stringent disposal protocols to prevent

environmental contamination.
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Hazard Classification Description Primary Safety Measures

Health Hazard

Harmful if swallowed or

inhaled. Causes skin and

serious eye irritation.

Avoid contact with skin, eyes,

and clothing. Do not breathe

dust/fume/gas/mist/vapors/spr

ay. Use in a well-ventilated

area or with local exhaust

ventilation.

Personal Protective Equipment

(PPE)
Recommended

Wear protective gloves, safety

glasses, and a lab coat. If

exposure limits are exceeded,

NIOSH/MSHA approved

respiratory protection should

be worn.

Environmental Hazard
Toxic to aquatic life with long-

lasting effects.

Do not dispose of in household

garbage or down the drain.

Prevent release into the

environment.

First Aid Eye Contact

Immediately flush with plenty

of water for at least 15

minutes, removing contact

lenses if present. Seek medical

attention if irritation persists.

Skin Contact

Wash off immediately with

soap and plenty of water while

removing contaminated

clothing.

Inhalation
Move to fresh air. If breathing

is difficult, administer oxygen.

Ingestion

Do NOT induce vomiting.

Rinse mouth with water and

drink plenty of water. Never

give anything by mouth to an

unconscious person.
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Experimental Protocol: Waste Management
The standard and required procedure for the disposal of Z-DEVD-R110 and its associated

waste is through a licensed professional disposal service. It is imperative to adhere to local,

regional, and national regulations for hazardous waste management.

Materials:

Designated, properly labeled, and sealed hazardous waste container

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Procedure:

Segregation of Waste: All materials that have come into contact with Z-DEVD-R110,

including unused substrate, solutions, contaminated pipette tips, tubes, gloves, and other

disposable labware, must be segregated as hazardous chemical waste.

Waste Collection: Place all contaminated solid and liquid waste into a designated hazardous

waste container. Ensure the container is compatible with the chemical nature of the waste.

Labeling: Clearly label the waste container with "Hazardous Waste," the name of the

chemical (Z-DEVD-R110), and any other information required by your institution's

environmental health and safety (EHS) department.

Storage: Store the sealed waste container in a designated, secure area, away from

incompatible materials, until it is collected by a licensed waste disposal service.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's EHS-approved vendor. Under no circumstances should Z-DEVD-
R110 or its contaminated materials be disposed of in standard laboratory trash or poured

down the sink.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Z-DEVD-R110.
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Z-DEVD-R110 Experiment Complete

Waste Generated
(Unused reagent, contaminated labware, solutions)

Is the waste hazardous?

Segregate as Hazardous Waste

Yes (Rhodamine Derivative)

Collect in Labeled, Sealed Container
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Arrange for Professional Disposal
(EHS / Licensed Vendor)

Disposal Complete

Click to download full resolution via product page

Z-DEVD-R110 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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